Oligosaccharide synthesis on soluble high-molecular weight pHEMA using a photo-cleavable linker†
RSC Advances Pub Date: 2018-12-12 DOI: 10.1039/C8RA08252A
Abstract
Oligosaccharide synthesis on organic solvent soluble, high molecular weight poly(2-hydroxyethylmethylacrylate) (pHEMA) is described. The pHEMA-bound oligosaccharide could be recovered after each reaction in 90–95% yield using a precipitation method. The methodology was used to synthesize a model tri-galactoside in 48% overall yield and a trisaccharide from the outer core domain of Pseudomonas aeruginosa lipopolysacchride (LPS) in 39% yield. The use of a photo-cleavable linker is also demonstrated to produce reducing-end protected oligosaccharides.
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Journal Name：RSC Advances
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